2-{[1-ethyl-3-methyl-7-oxo-6-(2-phenylethyl)-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[1-ethyl-3-methyl-7-oxo-6-(2-phenylethyl)pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C25H27N5O2S/c1-4-30-23-22(18(3)28-30)27-25(29(24(23)32)14-13-19-10-6-5-7-11-19)33-16-21(31)26-20-12-8-9-17(2)15-20/h5-12,15H,4,13-14,16H2,1-3H3,(H,26,31)
• InChI Key: GJWVEURQTWZHJM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CCC3=CC=CC=C3)SCC(=O)NC4=CC=CC(=C4)C
• Molecular Formula: C25H27N5O2S
• Molecular Weight: 461.6 g/mol

Description

2-{[1-ethyl-3-methyl-7-oxo-6-(2-phenylethyl)-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C25H27N5O2S and its molecular weight is 461.58. The purity is usually 95%.
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Scientific Research Applications

Coordination Chemistry

Research in coordination chemistry explores the synthesis and characterization of novel coordination complexes using pyrazole-acetamide derivatives, examining their hydrogen bonding effects on self-assembly processes and antioxidant activity. These studies provide insights into the structural aspects of coordination compounds and their potential antioxidative properties (Chkirate et al., 2019).

Antibacterial Activity

The synthesis of new heterocyclic compounds containing sulfonamido moieties aims to explore their use as antibacterial agents. These efforts contribute to the development of novel antibacterial compounds with potentially high activity levels (Azab et al., 2013).

Novel Heterocyclic Compounds

Studies on the synthesis of novel isoxazolines and isoxazoles from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives highlight the chemical versatility and potential pharmaceutical applications of these heterocyclic compounds. This research contributes to the expansion of available heterocyclic frameworks for various applications (Rahmouni et al., 2014).

Anticancer Activity

The design and synthesis of certain pyrazol1-yl acetamide derivatives have been investigated for their in vitro cytotoxic activity against cancer cell lines. This research aims to discover new anticancer agents by modifying the chemical structure to enhance activity (Al-Sanea et al., 2020).

Enzyme Inhibition

The pharmacological evaluation of analogs of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) focuses on their role as glutaminase inhibitors. These studies are crucial for understanding the therapeutic potential of enzyme inhibition in treating diseases (Shukla et al., 2012).